Cas no 25803-68-3 (1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone)
1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone Chemical and Physical Properties
Names and Identifiers
-
- AKOS BC-3167
- 1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-one
- 1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone
- 1-(1-phenyl-1,2,3,4-tetraazol-5-ylthio)acetone
- 1-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-propan-2-one
- 1-[(1-phenyl-1H-tetrazol-5-yl)thio]acetone(SALTDATA: FREE)
- 1-propan-2-one
- AC1LHR7S
- CBMicro_027588
- CTK4F6482
- SBB006436
- STK396577
- STOCK1S-88865
- 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone
-
- MDL: MFCD00453350
- Inchi: InChI=1S/C10H10N4OS/c1-8(15)7-16-10-11-12-13-14(10)9-5-3-2-4-6-9/h2-6H,7H2,1H3
- InChI Key: FDXMSEVSSDFTDV-UHFFFAOYSA-N
- SMILES: CC(=O)CSC1=NN=NN1C2=CC=CC=C2
Computed Properties
- Exact Mass: 234.05800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 85.97000
- LogP: 1.34340
1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321005-50mg |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone |
25803-68-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321005-100mg |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone |
25803-68-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P321005-500mg |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone |
25803-68-3 | 500mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB220477-1 g |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone; 95% |
25803-68-3 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB220477-5 g |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone; 95% |
25803-68-3 | 5 g |
€381.90 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342838-5g |
1-((1-Phenyl-1h-tetrazol-5-yl)thio)propan-2-one |
25803-68-3 | 97% | 5g |
¥1683 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1259706-5g |
AKOS BC-3167 |
25803-68-3 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB220477-1g |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone, 95%; . |
25803-68-3 | 95% | 1g |
€94.10 | 2025-02-19 | |
| abcr | AB220477-5g |
1-[(1-Phenyl-1H-tetrazol-5-yl)thio]acetone, 95%; . |
25803-68-3 | 95% | 5g |
€218.80 | 2025-02-19 | |
| 1PlusChem | 1P00BFA9-1g |
AKOS BC-3167 |
25803-68-3 | 95% | 1g |
$43.00 | 2025-02-25 |
1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone
Recent Advances in the Study of 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone (CAS: 25803-68-3)
1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone (CAS: 25803-68-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrazole and thioacetone functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of growing interest among researchers.
The synthesis of 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel catalytic method for its synthesis, utilizing palladium-based catalysts to enhance efficiency. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development. Additionally, the research emphasized the scalability of the synthesis process, paving the way for industrial applications.
In terms of biological activity, 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone has demonstrated notable interactions with various enzymatic targets. A recent *in vitro* study published in *Bioorganic & Medicinal Chemistry Letters* revealed its inhibitory effects on cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. Furthermore, the compound exhibited selective binding to certain protein kinases, implicating its role in targeted cancer therapies. These findings underscore the compound's versatility and its potential as a scaffold for designing novel therapeutic agents.
The pharmacological potential of 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone has also been explored in the context of neurodegenerative diseases. A 2022 study in *ACS Chemical Neuroscience* reported its neuroprotective effects in models of Alzheimer's disease, attributed to its ability to mitigate oxidative stress and reduce amyloid-beta aggregation. These results highlight the compound's multifaceted applications and its relevance in addressing complex medical conditions.
Despite these advancements, challenges remain in the clinical translation of 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone. Issues such as bioavailability, toxicity, and long-term stability need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for future research and development in the pharmaceutical industry.
In conclusion, 1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone (CAS: 25803-68-3) represents a compelling area of study in chemical biology and drug discovery. Recent research has shed light on its synthesis, biological activities, and therapeutic potential, offering valuable insights for scientists and industry professionals. Continued exploration of this compound is expected to yield further breakthroughs, contributing to the advancement of medicinal chemistry and related fields.
25803-68-3 (1-(1-Phenyl-1H-tetrazol-5-yl)thioacetone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)